2-Chloro-4-(2,2,2-trifluoroethoxy)phenol

• IUPAC Name: 2-chloro-4-(2,2,2-trifluoroethoxy)phenol
• InChI: InChI=1S/C8H6ClF3O2/c9-6-3-5(1-2-7(6)13)14-4-8(10,11)12/h1-3,13H,4H2
• InChI Key: OFBKLMDDKYZENG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1OCC(F)(F)F)Cl)O
• Molecular Formula: C8H6ClF3O2
• DSSTOX Substance ID: DTXSID30627966
• Molecular Weight: 226.58 g/mol
• CAS RN: 444341-80-4

Description

“2-Chloro-4-(2,2,2-trifluoroethoxy)phenol” is a chemical compound. It is also known as tembotrione M1; tembotrione metabolite M01. It is a chemical transformation product. The molecular formula of this compound is C₁₀H₁₀CLF₃O₄S.

Mechanism of Action

Target of Action

It is commonly used as a pesticide intermediate , suggesting that its targets could be enzymes or proteins essential for the survival of pests.

Mode of Action

As a pesticide intermediate, it may interact with its targets, leading to the disruption of essential biological processes in pests, resulting in their death .

Biochemical Pathways

As a pesticide intermediate, it is likely to interfere with the normal functioning of pests’ biochemical pathways, leading to their death .

Result of Action

As a pesticide intermediate, it is likely to cause death in pests by disrupting their essential biological processes .

Synthesis routes and methods

Procedure details

To a 30 ml toluene solution of 4-(2,2,2-trifluoroethoxy)phenol (1.02 g, 5.31 mmol) and diisobutylamine (0.074 ml, 0.42 mmol) was added sulfuryl chloride (0.38 ml, 4.7 mmol). This solution was heated to 70° C. for 2 hr. The solvent was removed under reduced pressure. The residue was diluted with AcOEt and sat. bicarb. solution. The organic layer was separated, and the aqueous layer was extracted twice with AcOEt. The combined organic layers were dried over anhydrous Na2SO4, filtered, concentrated, and chromatographed on silica gel eluting with 10% AcOEt/hexanes to give the title compound as a pale yellow oil 1.13 g (94%).